Cas no 2228899-12-3 (tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate
• CAS No: 2228899-12-3
• MF: C₁₅H₂₁F₃N₂O₃
• MW: 334.334054708481
• CID: 5997851
• PubChem ID: 165713176
• Update Time: 2025-05-20

tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate
• EN300-1891706
• 2228899-12-3
• tert-butyl N-[2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenyl]carbamate

• Inchi： 1S/C15H21F3N2O3/c1-14(2,3)23-13(21)20-11-8-10(22-4)6-5-9(11)7-12(19)15(16,17)18/h5-6,8,12H,7,19H2,1-4H3,(H,20,21)
• InChI Key： GWUULSPIDOFWJZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)N)(F)F

Computed Properties

• Exact Mass: 334.15042702g/mol
• Monoisotopic Mass: 334.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate

Tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate (CAS No. 2228899-12-3) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenyl ring and a carbamate functional group. The presence of the trifluoropropyl group adds significant fluorine content, which can influence the compound's physical and chemical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced bioavailability and stability. The tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate structure incorporates these desirable traits, making it a promising candidate for various therapeutic applications. For instance, the methoxy group on the phenyl ring can act as an electron-donating substituent, potentially enhancing the compound's ability to interact with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of the product. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality.

In terms of biological activity, tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate has demonstrated potential as an inhibitor of certain enzymes and receptors. For example, recent in vitro studies have shown that this compound can modulate the activity of kinases involved in cellular signaling pathways. Such findings suggest that it could be developed into a lead compound for treating conditions such as cancer or inflammatory diseases.

The fluorinated propyl group in this molecule also contributes to its lipophilicity, which is a critical factor in drug design. Increased lipophilicity can enhance the compound's ability to cross cellular membranes and reach intracellular targets. However, this property must be balanced with other factors such as solubility and metabolic stability to ensure optimal pharmacokinetics.

From an environmental perspective, the degradation pathways of tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate are an area of growing interest. Fluorinated compounds are known to persist in certain environmental conditions due to their strong carbon-fluorine bonds. Understanding how this compound behaves in natural systems is essential for assessing its potential impact on ecosystems.

In conclusion, tert-butyl N-2-(2-amino-3,3,3-trifluoropropyl)-5-methoxyphenylcarbamate (CAS No. 2228899-12-3) represents a versatile platform for exploring new chemical entities with therapeutic potential. Its unique structure and functional groups make it a valuable subject for ongoing research across multiple disciplines.